Cas no 1326825-69-7 (2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide)

2-[2-(4-Bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide is a brominated pyrazolo-triazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural framework incorporates a pyrazolo[1,5-d][1,2,4]triazine core, known for its bioactivity, coupled with an N-ethyl-N-phenylacetamide moiety, which may enhance binding affinity and selectivity. The presence of a 4-bromophenyl group suggests utility as an intermediate in targeted synthesis or as a scaffold for further functionalization. This compound is of interest due to its potential role in developing enzyme inhibitors or receptor modulators. Its well-defined molecular structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies in drug discovery.
2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide structure
1326825-69-7 structure
Product Name:2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide
CAS No:1326825-69-7
MF:C21H18BrN5O2
MW:452.303923130035
CID:5459789
Update Time:2025-10-27

2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenyl)-N-ethyl-4-oxo-N-phenylpyrazolo[1,5-d][1,2,4]triazine-5(4H)-acetamide
    • 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide
    • Inchi: 1S/C21H18BrN5O2/c1-2-25(17-6-4-3-5-7-17)20(28)13-26-21(29)19-12-18(24-27(19)14-23-26)15-8-10-16(22)11-9-15/h3-12,14H,2,13H2,1H3
    • InChI Key: JQXPUMGKVOGHCF-UHFFFAOYSA-N
    • SMILES: N1(CC(N(CC)C2=CC=CC=C2)=O)C(=O)C2=CC(C3=CC=C(Br)C=C3)=NN2C=N1

2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6609-0010-2μmol
2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide
1326825-69-7
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F6609-0010-2mg
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2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide
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2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide
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2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide Related Literature

Additional information on 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide

Research Brief on 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide (CAS: 1326825-69-7)

The compound 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide (CAS: 1326825-69-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[1,5-d][1,2,4]triazine core, has garnered attention due to its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

Recent research efforts have been directed toward understanding the molecular interactions and binding affinities of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1326825-69-7 exhibits high selectivity for specific protein targets involved in inflammatory and oncogenic pathways. The compound's ability to inhibit these targets was validated through in vitro assays, showing significant potency at nanomolar concentrations. Furthermore, structural-activity relationship (SAR) studies have identified critical functional groups, such as the 4-bromophenyl and N-ethyl-N-phenylacetamide moieties, which contribute to its bioactivity.

In addition to its biochemical properties, the pharmacokinetic profile of 1326825-69-7 has been investigated in preclinical models. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its favorable absorption and metabolic stability, making it a viable candidate for further drug development. However, challenges such as solubility and bioavailability remain areas of active research, with ongoing efforts to optimize its formulation for clinical applications.

The therapeutic potential of this compound extends to multiple disease areas, including oncology and autoimmune disorders. Preliminary in vivo studies have shown promising results in animal models of cancer, where 1326825-69-7 demonstrated tumor growth inhibition with minimal off-target effects. These findings underscore its potential as a lead compound for targeted therapy, though further validation in human trials is warranted.

In conclusion, 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-ethyl-N-phenylacetamide represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and robust biological activity make it a compelling subject for ongoing research. Future studies should focus on addressing its pharmacokinetic limitations and exploring its efficacy in broader therapeutic contexts.

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